Cas no 1222084-53-8 (1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1))

1-(1-Methyl-1H-benzotriazol-5-yl)methanamine Hydrochloride (1:1) is a benzotriazole derivative with a methyl-substituted amine functionality. This compound is of interest in pharmaceutical and chemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural features, including the benzotriazole core, may contribute to applications in coordination chemistry or as a ligand in catalytic systems. The product is characterized by high purity and consistent quality, making it suitable for rigorous synthetic applications. Proper storage under controlled conditions is recommended to maintain its integrity.
1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1) structure
1222084-53-8 structure
Product Name:1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1)
CAS No:1222084-53-8
MF:C8H11ClN4
MW:198.65273976326
MDL:MFCD15479085
CID:1213766
PubChem ID:51341928
Update Time:2025-10-12

1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1)
    • CS-0259991
    • MFCD15479085
    • EN300-7439122
    • SCHEMBL23064161
    • Z3244912815
    • 1222084-53-8
    • 5-(Aminomethyl)-1-methyl-1H-benzotriazole hydrochloride 90%
    • 5-(Aminomethyl)-1-methyl-1H-benzotriazole hydrochloride
    • 1-(1-METHYL-1,2,3-BENZOTRIAZOL-5-YL)METHANAMINE HYDROCHLORIDE
    • (1-Methyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine hydrochloride
    • (1-Methyl-1h-1,2,3-benzotriazol-5-yl)methanamine hydrochloride
    • (1-Methyl-1H-benzotriazol-5-yl)methylamine hydrochloride
    • (1-methylbenzotriazol-5-yl)methanamine;hydrochloride
    • G65983
    • MDL: MFCD15479085
    • Inchi: 1S/C8H10N4.ClH/c1-12-8-3-2-6(5-9)4-7(8)10-11-12;/h2-4H,5,9H2,1H3;1H
    • InChI Key: SECIJLYPZJIJNS-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C2C=CC(CN)=CC=2N=N1

Computed Properties

  • Exact Mass: 198.0672241g/mol
  • Monoisotopic Mass: 198.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7Ų

1-(1-methyl-1h-benzotriazol-5-yl)methanamine Hydrochloride (1:1) Pricemore >>

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